rac Enterodiol-13C3
rac Enterodiol-13C3
Brand Name:
Vulcanchem
CAS No.:
918502-74-6
VCID:
VC0120925
InChI:
InChI=1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/i11+1,12+1,15+1
SMILES:
C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO
Molecular Formula:
C₁₅¹³C₃H₂₂O₄
Molecular Weight:
305.34
rac Enterodiol-13C3
CAS No.: 918502-74-6
Reference Standards
VCID: VC0120925
Molecular Formula: C₁₅¹³C₃H₂₂O₄
Molecular Weight: 305.34
CAS No. | 918502-74-6 |
---|---|
Product Name | rac Enterodiol-13C3 |
Molecular Formula | C₁₅¹³C₃H₂₂O₄ |
Molecular Weight | 305.34 |
IUPAC Name | 2,3-bis[(3-hydroxyphenyl)methyl](1,2,4-13C3)butane-1,4-diol |
Standard InChI | InChI=1S/C18H22O4/c19-11-15(7-13-3-1-5-17(21)9-13)16(12-20)8-14-4-2-6-18(22)10-14/h1-6,9-10,15-16,19-22H,7-8,11-12H2/i11+1,12+1,15+1 |
SMILES | C1=CC(=CC(=C1)O)CC(CO)C(CC2=CC(=CC=C2)O)CO |
Synonyms | (2R,3R)-rel-2,3-Bis[(3-hydroxyphenyl)methyl]-1,4-butanediol-13C3;_x000B_(R*,R*)-(±)-2,3-Bis[(3-hydroxyphenyl)methyl]-1,4-butanediol-13C3; |
PubChem Compound | 71316342 |
Last Modified | Nov 11 2021 |
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